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Compound of Interest

Compound Name: 2-Morpholinobenzaldehyde

Cat. No.: B119794

Essential Safety and Handling Guide for 2-
Morpholinobenzaldehyde

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 2-Morpholinobenzaldehyde, including detailed operational and disposal plans.

Chemical Identifier:
e Name: 2-Morpholinobenzaldehyde
e CAS Number: 58028-76-5

e Molecular Formula: C11H13NO2

Hazard Identification and Safety Precautions

Based on available safety data for 2-Morpholinobenzaldehyde and structurally similar
compounds, it should be handled as a hazardous substance. It is classified as an irritant and
may be harmful to aquatic organisms[1]. Precautionary statements advise avoiding contact with
skin and eyes[1]. Related morpholine and benzaldehyde compounds exhibit a range of hazards
including skin corrosion/burns, serious eye damage, and potential for respiratory irritation[2][3].
Therefore, a cautious approach to handling is essential.
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General Safety Precautions:

e Work in a well-ventilated area, preferably within a chemical fume hood[3][4].

» Avoid inhalation of dust, vapor, mist, or gas[2][5].

e Prevent contact with skin, eyes, and clothing[1][2].

» Do not eat, drink, or smoke in areas where the chemical is handled[4][5].

e Wash hands thoroughly after handling[5][6].

o Keep the container tightly closed when not in use[5][7].

o Store in a cool, dry, and well-ventilated place away from incompatible materials[2][5].

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
2-Morpholinobenzaldehyde.
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Body Part

PPE Item

Specification/Standard

Hands

Chemical-resistant gloves

Nitrile or Butyl rubber gloves
are recommended. Butyl
gloves may offer superior
protection against aldehydes.
Always inspect gloves for
integrity before use and
replace immediately if

contaminated[8][9].

Eyes/Face

Safety Goggles or Face Shield

Wear tightly fitting safety
goggles with side-shields
(conforming to EN 166 or
NIOSH standards). A face
shield should be worn over
safety goggles when there is a
risk of splashing[2][8][10].

Body

Laboratory Coat

A chemical-resistant or flame-
retardant lab coat should be
worn. Ensure it is fully
buttoned to cover as much
skin as possible[8][10][11].

Respiratory

Respirator (if required)

Use a NIOSH-approved
respirator with an organic
vapor cartridge if working
outside a fume hood or if
ventilation is inadequate[3][8]
[10].

Feet

Closed-toe Shoes

Wear shoes that fully cover the
feet, constructed of a material
that is impervious to
chemicals[8][11].

Operational Plan: Step-by-Step Handling Procedure
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. Preparation:

Read and understand the Safety Data Sheet (SDS) for 2-Morpholinobenzaldehyde and
any other chemicals being used.

Ensure the work area, particularly the chemical fume hood, is clean and uncluttered.
Verify that an eyewash station and safety shower are accessible and operational[2].
Assemble all necessary equipment and reagents.

Put on all required personal protective equipment as detailed in the table above.

. Handling and Use:

Conduct all manipulations of 2-Morpholinobenzaldehyde within a certified chemical fume
hood to minimize inhalation exposure[2].

When transferring the chemical, do so carefully to avoid splashing or creating dust.

Keep containers of 2-Morpholinobenzaldehyde closed when not in active use.

If the chemical comes into contact with your gloves, remove them immediately, wash your
hands, and put on a new pair.

. In Case of a Spill:

Evacuate the immediate area and alert colleagues.

If the spill is large or you are not trained to handle it, contact your institution's Environmental
Health and Safety (EHS) department.

For small spills, and if it is safe to do so, use an inert, non-combustible absorbent material
like vermiculite or sand to contain the spill[3].

Collect the absorbed material and any contaminated items into a designated hazardous
waste container[3].

Decontaminate the spill area with an appropriate solvent, followed by soap and water. All
cleanup materials must be disposed of as hazardous waste[3].

Disposal Plan

1.

Waste Segregation:

Dispose of 2-Morpholinobenzaldehyde and any materials contaminated with it (e.g.,
gloves, absorbent pads, empty containers) as hazardous waste.

Do not mix this waste with other waste streams unless explicitly permitted by your
institution's EHS office[3].
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2. Waste Container Labeling:

+ Use a designated, properly sealed, and compatible container for hazardous waste.

¢ Clearly label the container with "Hazardous Waste," the full chemical name "2-
Morpholinobenzaldehyde," and any associated hazard symbols (e.g., "Irritant,” "Harmful to
Aquatic Life")[3].

3. Storage and Collection:

o Store the hazardous waste container in a designated, well-ventilated, and secure area.
» Arrange for waste collection through your institution's EHS department in accordance with
their procedures|3].

Experimental Workflow for Safe Handling of 2-
Morpholinobenzaldehyde
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Caption: Workflow for the safe handling of 2-Morpholinobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Morpholinobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119794#personal-protective-equipment-for-handling-
2-morpholinobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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